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Compound of Interest

Compound Name: K-7174 dihydrochloride

Cat. No.: B1684680

For Researchers, Scientists, and Drug Development Professionals: Ensuring laboratory safety
and proper chemical handling is paramount. This guide provides detailed procedures for the
safe disposal of K-7174 dihydrochloride, a compound requiring careful management due to

its significant hazard profile.

K-7174 dihydrochloride is classified as a highly toxic substance, fatal if swallowed, inhaled, or
in contact with skin, and can cause organ damage through prolonged or repeated exposure.
Adherence to strict disposal protocols is essential to mitigate risks to personnel and the
environment.

Hazard Summary

A clear understanding of the hazards associated with K-7174 dihydrochloride is fundamental

to its safe handling and disposal.
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Hazard Classification GHS Code Description

Acute Toxicity, Oral Category 2 H300: Fatal if swallowed

Acute Toxicity, Dermal Category 2 H310: Fatal in contact with skin
Acute Toxicity, Inhalation Category 2 H330: Fatal if inhaled

H372: Causes damage to

Specific Target Organ Toxicity organs through prolonged or
Category 1 )
(Repeated Exposure), Oral repeated exposure if
swallowed

Data sourced from the Sigma-Aldrich Safety Data Sheet.

Step-by-Step Disposal Protocol

The following protocol outlines the necessary steps for the proper disposal of K-7174
dihydrochloride. This procedure is designed to be executed by trained laboratory personnel in
a controlled environment.

1. Personal Protective Equipment (PPE):

o Wear appropriate PPE, including chemical-resistant gloves (e.g., Nitrile rubber), a lab coat,
and eye protection.

+ A NIOSH-approved respirator is required when handling the solid form to prevent inhalation
of dust.

2. Waste Collection:

o Collect waste K-7174 dihydrochloride, including any contaminated materials (e.g.,
weighing paper, pipette tips), in a dedicated, clearly labeled, and sealed container.

» Do not mix with other waste streams unless explicitly permitted by your institution's waste
management guidelines.[1]

» Handle uncleaned containers as you would the product itself.[1]
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3. Spill Management:

 In the event of a spill, avoid generating dust.[1]

o Carefully take up the spilled material and place it in the designated waste container.[1]
o Clean the affected area thoroughly.[1]

» Do not allow the product to enter drains.[1]

4. Final Disposal:

» Dispose of the sealed waste container through an approved hazardous waste disposal
facility.

Follow all local, state, and federal regulations for hazardous waste disposal.[1]

Experimental Protocols

Detailed experimental protocols for the use of K-7174 dihydrochloride were not available in
the provided search results. Researchers should consult relevant scientific literature and
institutional guidelines for specific experimental methodologies.

Disposal Workflow

The following diagram illustrates the logical workflow for the safe disposal of K-7174
dihydrochloride.
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Caption: Logical workflow for the proper disposal of K-7174 dihydrochloride.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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